Cas no 2228637-46-3 (5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228637-46-3
• MF: C₁₇H₂₁N₃O₅
• MW: 347.365744352341
• CID: 6328094
• PubChem ID: 165828448
• Update Time: 2025-09-28

5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-(2-{[(tert-butoxy)carbonyl]amino}-5-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1889470
• 2228637-46-3

• Inchi： 1S/C17H21N3O5/c1-17(2,3)25-16(23)19-13-7-6-10(24-5)8-11(13)14-12(15(21)22)9-18-20(14)4/h6-9H,1-5H3,(H,19,23)(H,21,22)
• InChI Key： YSAYXVUIOXASHT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1=C(C(=O)O)C=NN1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 347.14812078g/mol
• Monoisotopic Mass: 347.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Additional information on 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2228637-46-3, known as 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazole ring, a methoxyphenyl group, and a tert-butoxy carbonyl amino group. The combination of these functional groups endows the molecule with unique chemical and biological properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a drug candidate in the treatment of various diseases. The pyrazole ring, a five-membered heterocyclic structure, is known for its versatility in binding to biological targets such as enzymes and receptors. The presence of the tert-butoxy carbonyl amino group further enhances the molecule's ability to interact with these targets, potentially leading to therapeutic effects. Additionally, the methoxyphenyl group contributes to the molecule's stability and bioavailability, which are critical factors in drug design.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Researchers have demonstrated that it can inhibit key enzymes involved in inflammation and oxidative stress, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier suggests that it may have applications in central nervous system disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has enabled researchers to achieve high yields and purity levels. These methods not only improve the efficiency of production but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties. Preclinical studies have shown that it has a moderate half-life and is metabolized through hepatic pathways, which are typical for orally administered drugs. Its bioavailability is further enhanced by the presence of functional groups that facilitate transport across cellular membranes.

Despite its promising properties, further research is needed to fully understand the safety profile and long-term effects of this compound. Ongoing clinical trials are evaluating its efficacy in treating specific indications, with early results showing encouraging outcomes. However, challenges such as potential off-target effects and drug-drug interactions must be carefully addressed to ensure its safe use in patients.

In conclusion, 5-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound has the potential to make a substantial impact on the treatment of various diseases worldwide.